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Compound of Interest

Compound Name: CCG-203971

Cat. No.: B15612019

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with CCG-203971. The following procedures detail the
necessary personal protective equipment (PPE), step-by-step handling protocols, and disposal
plans to ensure a safe laboratory environment.

Hazard Identification and Safety Precautions

CCG-203971 is a small molecule inhibitor of the Rho/MRTF/SRF transcriptional pathway. While
comprehensive toxicity data is not available, the compound is classified as harmful if
swallowed. Due to its mechanism of action and intended use in research, it should be handled
with care to avoid direct contact, inhalation, and ingestion. The primary solvent for CCG-
203971 is Dimethyl Sulfoxide (DMSO), which can facilitate the absorption of chemicals through
the skin. Therefore, appropriate precautions for handling both the powdered compound and its
solutions are imperative.

Quantitative Data Summary
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Identifier Value

Source

CAS Number

1443437-74-8

[1]2]

GHS Pictogram

GHSO07 (Harmful)

Signal Word Warning

Hazard Statement

H302: Harmful if swallowed

P264, P270, P301 + P312,

Precautionary Statements

P501
Storage (Powder) -20°C [3]
Storage (in Solvent) -80°C [3]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure risk when handling CCG-

203971 in its powdered form and in solution.

PPE Item Specifications and Use Case
Double-gloving with nitrile or latex gloves is
Gloves recommended. Change gloves immediately if

contaminated.

Eye Protection

ANSI-approved safety glasses with side shields

or chemical splash goggles are mandatory.

Lab Coat

A buttoned, knee-length laboratory coat must be

worn at all times.

Respiratory Protection

When handling the powdered form outside of a
certified chemical fume hood, a NIOSH-
approved N95 or higher-rated respirator is

required.
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Experimental Protocols: Step-by-Step Handling and
Disposal

The following protocols provide a systematic approach to the safe handling and disposal of
CCG-203971.

1. Preparation of Stock Solutions

» Location: All handling of powdered CCG-203971 must be conducted in a certified chemical
fume hood to prevent inhalation of the powder.

e Weighing: Use an analytical balance within the fume hood. Tare a sterile microcentrifuge
tube and carefully weigh the desired amount of CCG-203971 powder using a dedicated
spatula.

o Solubilization: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube
to achieve the desired stock concentration. Cap the tube securely and vortex until the
compound is fully dissolved.

o Labeling: Clearly label the stock solution with the compound name, concentration, solvent,
date of preparation, and your initials.

o Storage: Store the stock solution at -80°C for long-term use.[3]
2. Preparation of Working Solutions

e Location: Dilutions of the stock solution can be performed on a clean laboratory bench,
wearing the appropriate PPE.

 Dilution: Thaw the stock solution and dilute it to the final working concentration in the
appropriate cell culture medium or buffer.

e Mixing: Gently mix the working solution by pipetting or brief vortexing.

3. Disposal Plan
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Proper disposal of chemical waste is critical to ensure laboratory safety and environmental
compliance.

e Solid Waste:

o Contaminated consumables such as pipette tips, microcentrifuge tubes, and gloves should
be collected in a designated hazardous waste container lined with a chemically resistant
bag.

o This container must be clearly labeled as "Hazardous Chemical Waste" and should
include the name of the compound.

e Liquid Waste:

o Unused stock solutions and working solutions containing CCG-203971 must be disposed
of as liquid hazardous waste.

o Collect all liquid waste in a designated, leak-proof, and clearly labeled container. The label
should include "Hazardous Chemical Waste," the name of the compound, the solvent
(DMSO), and the approximate concentration.

e Decontamination:

o All surfaces and equipment that have come into contact with CCG-203971 should be
decontaminated with a 70% ethanol solution.

o Wipe down the work area in the chemical fume hood and on the bench after each use.

Workflow and Safety Visualizations

The following diagrams illustrate the key workflows for handling CCG-203971.
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Caption: Workflow for the safe preparation and disposal of CCG-203971 solutions.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15612019?utm_src=pdf-body-img
https://www.benchchem.com/product/b15612019?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment

[ Safety Glasses Double Gloves Respirator (for powder) 1
\ Handling Procedures
Use Fume Hood for Powder Avoid Inhalation, Ingestion, and Skin Contact Decontaminate Work Area
1 \

Waste Management
\
Segregate Solid and Liquid Waste Use Labeled Hazardous Waste Containers Follow Institutional Disposal Protocols

Click to download full resolution via product page

Caption: Key safety considerations for handling CCG-203971.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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